2-Fluoro-N,4-dihydroxybenzimidamide

• IUPAC Name: 2-fluoro-N',4-dihydroxybenzenecarboximidamide
• InChI: InChI=1S/C7H7FN2O2/c8-6-3-4(11)1-2-5(6)7(9)10-12/h1-3,11-12H,(H2,9,10)
• InChI Key: YTVSBOYFDCNZMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)F)C(=NO)N
• Molecular Formula: C7H7FN2O2
• Molecular Weight: 170.14 g/mol

Description

2-Fluoro-N,4-dihydroxybenzimidamide (CAS: 880874-38-4) is a fluorinated benzamidine derivative characterized by a benzimidamide backbone substituted with fluorine at the 2-position and hydroxyl groups at the N and 4-positions. This compound has garnered attention in crystal engineering and pharmaceutical research due to its unique supramolecular interactions, particularly involving fluorine-mediated hydrogen bonds (e.g., N–H⋯F) and π-stacking motifs . Its synthesis typically involves condensation reactions between fluorinated benzonitriles and anilines under controlled conditions, followed by purification via silica gel chromatography .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Isomers and Polymorphs

(E)-2-Fluoro-N′-phenylbenzimidamide (DB10) and (E)-2-Fluoro-N′-(2-fluorophenyl)benzimidamide (DB11)

• Structural Similarities : These E-isomers share the benzimidamide core but differ in fluorine substitution (DB11 has an additional fluorine at the 2-position of the phenyl ring). Both form isostructural polymorphs (E1 and E2) with 2-Fluoro-N,4-dihydroxybenzimidamide analogs, exhibiting nearly identical unit cell parameters and intermolecular interaction hierarchies .
• Crystal Packing: Dominated by N–H⋯N and C–H⋯F interactions. DB10 and DB11 show 3D isostructurality, with XPac similarity indices >85%, indicating robust supramolecular architectures resistant to minor substituent changes .

(Z)-3-Fluoro-N′-(4-fluorophenyl)benzimidamide (DB23) and (Z)-4-Fluoro-N′-(4-fluorophenyl)benzimidamide (DB33)

• Isostructurality : These Z-isomers are fully isostructural despite differing in fluorine position (3- vs. 4-fluoro substitution). Their crystal structures feature N–H⋯F interactions and π-stacking, with energy frameworks demonstrating 2D similarity in interaction topologies .
• Energy Analysis : Interaction energies (via PIXEL calculations) reveal that C–H⋯F and N–H⋯π interactions contribute ~60% of the total lattice energy, comparable to 2-Fluoro-N,4-dihydroxybenzimidamide’s analogs .

Functional Group Variants

2-Fluoro-N,N-diphenylbenzamide (2FNNDPBA)

• Structural Differences : Replaces the amidoxime group (-NH-OH) with a diphenylamide (-NPh₂). This change eliminates N–H⋯F bonding but introduces stronger C=O⋯H–N interactions.
• Physical Properties : Exhibits orthorhombic symmetry (Pbca) with a larger unit cell volume (2968.6 ų vs. ~1500 ų for benzamidines). Its NLO activity (hyperpolarizability β = 1.18 GW·cm⁻²) surpasses benzamidines due to enhanced electron delocalization .

N-(2,4-Difluorophenyl)-2-fluorobenzamide (Fo24)

• Halogen Effects: Dual fluorine substitutions at the 2- and 4-positions on the phenyl ring enhance halogen bonding (C–F⋯F–C) but reduce N–H⋯F prevalence. Crystal structures show closer packing (density ~1.5 g/cm³) compared to mono-fluorinated analogs .

Quasi-Isostructural Polymorphs

Polymorphs of (Z)-2-fluoro-N′-phenylbenzimidamide (Forms I and II) exhibit "quasi-isostructural" behavior:

• Form I : Triclinic P1 with two symmetry-independent molecules (Z′ = 2). Dominated by C–H⋯F dimers and N–H⋯π interactions.
• Form II : Same space group but Z′ = 3, with slight conformational differences (<5° torsion angle variation). Energy frameworks show 90% similarity in interaction networks .

Key Data Tables

Table 1: Crystallographic Parameters of Selected Compounds

Compound	Space Group	Unit Cell Volume (ų)	Key Interactions	Reference
2-Fluoro-N,4-dihydroxybenzimidamide*	Pbca (inferred)	~1500 (estimated)	N–H⋯F, O–H⋯O
(E)-2-Fluoro-N′-phenylbenzimidamide (DB10)	P1	1542.1	N–H⋯N, C–H⋯F
(Z)-3-Fluoro-N′-(4-fluorophenyl)benzimidamide (DB23)	P1	1588.4	N–H⋯F, π-stacking
2-Fluoro-N,N-diphenylbenzamide (2FNNDPBA)	Pbca	2968.6	C=O⋯H–N, C–H⋯π

*Note: Parameters for 2-Fluoro-N,4-dihydroxybenzimidamide inferred from analogs.

Table 2: Interaction Energy Contributions in Selected Compounds

Compound	N–H⋯F (%)	C–H⋯F (%)	π-stacking (%)	Total Lattice Energy (kJ/mol)
DB23/DB33	30	30	40	-120.5
(E)-2-Fluoro-N′-phenylbenzimidamide	25	35	40	-115.8
2FNNDPBA	0	10	90	-98.3

Research Findings and Implications

• Isostructurality : Fluorine’s small size and high electronegativity enable isostructurality across benzamidines, making them ideal for crystal engineering .
• Optical Applications : Unlike diphenylamide variants, benzamidines exhibit moderate NLO activity, but their tunable substituents offer pathways for optimization .